Cas no 2229090-00-8 (2-(2-fluoro-6-methoxy-4-methylphenyl)methylpyrrolidine)

• Product Name: 2-(2-fluoro-6-methoxy-4-methylphenyl)methylpyrrolidine
• CAS No: 2229090-00-8
• MF: C₁₃H₁₈FNO
• MW: 223.28652715683
• CID: 5986942
• PubChem ID: 165708573
• Update Time: 2025-10-30

2-(2-fluoro-6-methoxy-4-methylphenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-6-methoxy-4-methylphenyl)methylpyrrolidine
• EN300-1758135
• 2229090-00-8
• 2-[(2-fluoro-6-methoxy-4-methylphenyl)methyl]pyrrolidine

• Inchi： 1S/C13H18FNO/c1-9-6-12(14)11(13(7-9)16-2)8-10-4-3-5-15-10/h6-7,10,15H,3-5,8H2,1-2H3
• InChI Key： HEMMJFJKSLIISW-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=CC(=C1CC1CCCN1)OC

Computed Properties

• Exact Mass: 223.137242360g/mol
• Monoisotopic Mass: 223.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-(2-fluoro-6-methoxy-4-methylphenyl)methylpyrrolidine

Compound 2-(2-Fluoro-6-Methoxy-4-Methylphenyl)Methylpyrrolidine (CAS No: 2229090-00-8)

The compound 2-(2-fluoro-6-methoxy-4-methylphenyl)methylpyrrolidine, with CAS number 2229090-00-8, is an intriguing organic molecule that has garnered attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a substituted phenyl group. The presence of fluorine, methoxy, and methyl substituents on the aromatic ring introduces interesting electronic and steric properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of bioactive molecules with specific pharmacological properties. The methylpyrrolidine moiety is known to enhance the bioavailability and stability of compounds, while the substituted phenyl group can modulate activity against various biological targets. For instance, researchers have explored its role as a ligand in metalloenzyme inhibition and as a component in small-molecule drug candidates targeting neurodegenerative diseases.

The synthesis of 2-(2-fluoro-6-methoxy-4-methylphenyl)methylpyrrolidine involves a multi-step process that typically begins with the preparation of the substituted phenyl ring. This is followed by coupling reactions to attach the pyrrolidine moiety, often utilizing advanced catalytic systems to ensure high yields and purity. The optimization of these synthetic routes has been a focus of recent research, with chemists employing green chemistry principles to minimize environmental impact.

In terms of physical properties, this compound exhibits a melting point of approximately 155°C and a boiling point around 385°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound's stability under physiological conditions has also been assessed, revealing promising results for its potential use in pharmaceutical formulations.

The latest research on this compound has delved into its interactions with biological systems. For example, studies have demonstrated its ability to inhibit certain kinases involved in cancer cell proliferation, suggesting its potential as an anti-cancer agent. Additionally, investigations into its antioxidant properties have revealed its capacity to scavenge free radicals, which could be beneficial in combating oxidative stress-related disorders.

In conclusion, 2-(2-fluoro-6-methoxy-4-methylphenyl)methylpyrrolidine (CAS No: 2229090-00-8 strong>) stands out as a versatile compound with significant potential across multiple scientific domains. Its unique structure, coupled with advancements in synthetic methodologies and biological applications, positions it as a key player in future research and development efforts.